Cas no 2228301-45-7 (2-(2-azidoethyl)-3-chloro-1,4-difluorobenzene)

• Product Name: 2-(2-azidoethyl)-3-chloro-1,4-difluorobenzene
• CAS No: 2228301-45-7
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 5996045
• PubChem ID: 149970383
• Update Time: 2025-05-21

2-(2-azidoethyl)-3-chloro-1,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-3-chloro-1,4-difluorobenzene
• 2228301-45-7
• EN300-1993966

• Inchi： 1S/C8H6ClF2N3/c9-8-5(3-4-13-14-12)6(10)1-2-7(8)11/h1-2H,3-4H2
• InChI Key： CVCQPTKGDSVIQH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CCN=[N+]=[N-])F)F

Computed Properties

• Exact Mass: 217.0218312g/mol
• Monoisotopic Mass: 217.0218312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 14.4Ų

Additional information on 2-(2-azidoethyl)-3-chloro-1,4-difluorobenzene

2-(2-Azidoethyl)-3-chloro-1,4-difluorobenzene

2-(2-Azidoethyl)-3-chloro-1,4-difluorobenzene is a highly specialized organic compound with the CAS registry number 2228301-45-7. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine and two fluorine atoms at the 3, 1, and 4 positions, respectively. The presence of an azide group (-N₃) attached to an ethyl chain further enhances its chemical reactivity and functional versatility. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis due to its potential applications in drug design and advanced materials.

The synthesis of 2-(2-azidoethyl)-3-chloro-1,4-difluorobenzene involves a series of precise chemical reactions, including nucleophilic substitution and coupling processes. The incorporation of the azide group is particularly noteworthy, as it enables the compound to participate in click chemistry reactions, such as the Huisgen cycloaddition. These reactions are pivotal in constructing complex molecular architectures with high precision and efficiency. Recent advancements in click chemistry have further expanded the utility of this compound in creating bioactive molecules and functional materials.

One of the most promising applications of 2-(2-azidoethyl)-3-chloro-1,4-difluorobenzene lies in its use as a precursor for drug development. The compound's ability to undergo selective modifications allows researchers to tailor its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). For instance, studies have demonstrated that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities. These findings underscore its role as a valuable building block in medicinal chemistry.

In addition to its pharmaceutical applications, 2-(2-azidoethyl)-3-chloro-1,4-difluorobenzene has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its fluorinated benzene ring contributes to enhanced stability and efficiency. Recent breakthroughs in nanotechnology have further highlighted its potential in creating advanced materials with tailored optical and electronic properties.

The chemical stability of 2-(2-azidoethyl)-3-chloro-1,4-difluorobenzene is another factor that contributes to its widespread use. The fluorine atoms at the 1 and 4 positions on the benzene ring impart resistance to hydrolysis and oxidation, making the compound suitable for harsh chemical environments. This stability is particularly advantageous in industrial applications where prolonged exposure to reactive conditions is required.

From an environmental standpoint, the synthesis and application of 2-(2-azidoethyl)-3-chloro-1,4-difluorobenzene are conducted with strict adherence to green chemistry principles. Efforts are made to minimize waste generation and maximize atom economy during its production. Furthermore, researchers are actively exploring methods to recycle or repurpose byproducts generated during its synthesis.

In conclusion, 2-(2-azidoethyl)-3-chloro-1,4-difluorobenzene stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in advancing modern science and technology.